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Compound of Interest

2-Amino-3'-hydroxy-acetophenone
Compound Name:

hydrochloride
CAS No.: 14665-75-9
Cat. No.: B598515

Get Quote
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An Application Guide to the Use of 2-Amino-3'-hydroxyacetophenone as a Reference Standard

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the
use of 2-Amino-3'-hydroxyacetophenone as a reference standard in analytical and research
settings. Designed for researchers, scientists, and drug development professionals, this
document outlines the fundamental physicochemical properties of the compound, procedures
for its qualification as a reference material, and its application in High-Performance Liquid
Chromatography (HPLC) for purity assessment and identity confirmation. The methodologies
are grounded in principles outlined by the International Council for Harmonisation (ICH) and
U.S. Food and Drug Administration (FDA) guidelines to ensure scientific integrity and regulatory
compliance.

Introduction: The Role of 2-Amino-3'-
hydroxyacetophenone
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2-Amino-3'-hydroxyacetophenone, a derivative of 2-hydroxyacetophenone, is a crucial
chemical intermediate in the synthesis of various biologically active molecules and
pharmaceuticals.[1] Its applications include the synthesis of Pranlukast, a leukotriene receptor
antagonist used for treating asthma and allergic rhinitis.[1] Given its importance, ensuring the
quality, purity, and identity of 2-Amino-3'-hydroxyacetophenone in manufacturing and research
is paramount. This is achieved through the use of a well-characterized reference standard.

A reference standard is a highly purified and extensively characterized material used as a
benchmark for qualitative and quantitative analysis.[2][3] It is fundamental for validating
analytical methods and ensuring the accuracy and consistency of results in drug development,
guality control, and stability studies.[4][5] This guide focuses on the proper qualification and
application of 2-Amino-3'-hydroxyacetophenone as such a standard.

Physicochemical Properties

A thorough understanding of the compound's properties is the first step in its use as a standard.

Property Value Source
1-(2-amino-3-

IUPAC Name PubChem][6]
hydroxyphenyl)ethanone

CAS Number 4502-10-7 TCI[7]

Molecular Formula CsHoaNO2 PubChem][6]

Molecular Weight 151.16 g/mol PubChem|[6]
Light yellow to amber

Appearance TCI[7]
powder/crystal

Melting Point 182°C (decomposes) PureSynth[8], TCI[7]

Boiling Point 308°C at 760 mmHg PureSynth[8]

Purity (Typical) >98.0% (GC) TCI[7]

Qualification of a Reference Standard
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Before a batch of 2-Amino-3'-hydroxyacetophenone can be used as a reference standard, it
must undergo a rigorous qualification process to confirm its identity and establish its purity.[4][5]
Regulatory bodies like the FDA require reference standards to be of the "highest purity that can
be obtained through reasonable effort" and to be "thoroughly characterized".[5] This process
ensures the standard is suitable for its intended purpose, as outlined in ICH guideline Q2(R1).
[91[10]

The qualification workflow establishes an unbroken chain of evidence linking the material to its
established chemical structure and purity.
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Phase 1: Sourcing & Initial Assessment
Procure High-Purity
Material (>98%)
Y
Visual Inspection
(Color, Form)

Characterization

Phase 2: IdentiP/ Confirmation
\
Mass Spectrometry (MS)
(Molecular Weight)

NMR Spectroscopy
(H, C)
(Structural Elucidation)

FTIR Spectroscopy
(Functional Groups)

Quantification

Phase 3: P% 'rity & Assay
Chromatographic Purity
(HPLC/UPLC, GC)
(Impurity Profile)

Water Content
(Karl Fischer)

Residual Solvents
(GC-HS)

Certification

Phase 4: Finalization
Y
Assign Purity Value
(Mass Balance Calculation)

A

[Generate Certificate of Analysis (COAD

Y
(Establish Storage Conditions)

& Retest Date
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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